2-(3-(allylamino)-5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[5-amino-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(prop-2-enylamino)pyrazol-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C23H22ClN7O2/c1-3-12-26-22-19(23-28-21(30-33-23)15-6-8-16(24)9-7-15)20(25)31(29-22)13-18(32)27-17-10-4-14(2)5-11-17/h3-11H,1,12-13,25H2,2H3,(H,26,29)(H,27,32)
• InChI Key: TUUVAJUIGHQGMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=C(C(=N2)NCC=C)C3=NC(=NO3)C4=CC=C(C=C4)Cl)N
• Molecular Formula: C23H22ClN7O2
• Molecular Weight: 463.9 g/mol
• CAS No.: 1172729-26-8

Description

2-(3-(allylamino)-5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C23H22ClN7O2 and its molecular weight is 463.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Research on Related Compounds

• Chemical Synthesis and Structural Characterization : Studies on compounds with similar structural features, such as oxadiazoles and pyrazoles, often focus on their synthesis and structural characterization. For example, the synthesis of complex oxadiazole derivatives and their characterization through techniques like IR, NMR, and mass spectral data provide foundational knowledge necessary for understanding their potential applications (Nayak et al., 2013).

• Antimicrobial Activities : Some studies explore the antimicrobial properties of pyrazole and oxadiazole derivatives. The evaluation of these compounds against various microorganisms can indicate their potential as antimicrobial agents. The synthesis of new thiazole and pyrazole derivatives based on specific moieties has shown that some compounds exhibit promising antimicrobial activities (Gouda et al., 2010).

• Pharmacological Evaluation : Another area of interest is the pharmacological evaluation of heterocyclic compounds, including their potential for toxicity assessment, tumor inhibition, and antioxidant, analgesic, and anti-inflammatory actions. Computational and pharmacological studies on novel derivatives provide insights into their biological activities and therapeutic potential (Faheem, 2018).

• Enzyme Inhibition : Research also investigates the enzyme inhibition properties of related compounds. The exploration of novel five-lipoxygenase activity protein inhibitors, for instance, highlights the search for compounds with specific pharmacokinetic properties that can regulate enzymatic activity (Latli et al., 2015).

• Antioxidant Activity : The study of coordination complexes constructed from pyrazole-acetamide derivatives and their antioxidant activity provides another avenue of research. These studies assess the ability of such compounds to scavenge free radicals, indicating their potential as antioxidants (Chkirate et al., 2019).